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Compound of Interest

Compound Name: Antimony trichloride, diphenyl-

Cat. No.: B1615433 Get Quote

Essential Safety and Handling Guide for
Diphenylantimony Trichloride
Disclaimer: Specific safety data for "Diphenylantimony trichloride" is not readily available. This

guide is based on the well-documented hazards of the closely related and highly hazardous

compound, Antimony Trichloride, and general principles for handling organoantimony

compounds. It is imperative to consult a certified safety professional and the specific Safety

Data Sheet (SDS) provided by the supplier before handling this substance.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Diphenylantimony Trichloride. The following

procedures are designed to minimize risks and ensure safe handling, storage, and disposal.

Personal Protective Equipment (PPE)
The primary routes of exposure to antimony compounds are inhalation and skin contact.[1]

Therefore, robust personal protective equipment is mandatory.[2]

Minimum PPE Requirements:
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PPE Category Specification Rationale

Respiratory Protection

A NIOSH-approved full-

facepiece respirator with N100

filters or a supplied-air

respirator operated in a

pressure-demand or other

positive-pressure mode.[3]

To prevent inhalation of dusts

and fumes, which can cause

respiratory irritation and

systemic toxic effects.[4]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[3][5]

To protect against splashes

and dust, which can cause

severe eye burns and

permanent damage.[2][4]

Hand Protection

Impervious gloves, such as

nitrile or neoprene rubber.

Gloves must be inspected

before use and disposed of

after contamination.

To prevent skin contact, which

can cause severe burns and

skin corrosion.[2][6]

Body Protection

A chemical-resistant lab coat,

apron, or coveralls. A full

chemical-resistant suit may be

required for large quantities or

in case of a spill.[7]

To protect the skin from

contact with the chemical.[7]

Contaminated clothing should

be removed immediately and

laundered by informed

individuals.[3]

Foot Protection
Closed-toe shoes, preferably

chemical-resistant boots.[3]
To protect feet from spills.

Engineering Controls
Personal protective equipment should always be used in conjunction with appropriate

engineering controls to minimize exposure.
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Control Type Specification

Ventilation

All handling of Diphenylantimony Trichloride

must be conducted in a certified chemical fume

hood with sufficient local exhaust ventilation.[5]

[8]

Safety Equipment

An emergency eyewash station and a safety

shower must be readily accessible in the

immediate work area.[8][9]

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for antimony and its

compounds. These should be strictly adhered to.

Organization Exposure Limit (as Sb)
Time-Weighted Average
(TWA)

OSHA (PEL) 0.5 mg/m³ 8-hour workshift[3][5]

ACGIH (TLV) 0.5 mg/m³ 8-hour workshift[3][5]

NIOSH (REL) 0.5 mg/m³ 10-hour workshift[7]

IDLH 50 mg/m³ (as Antimony)
Immediately Dangerous to Life

and Health[3]

Procedural Workflow for Handling
Diphenylantimony Trichloride
The following diagram outlines the essential steps for safely handling Diphenylantimony

Trichloride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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